N,N-Dimethyl-13C2-formamide
Overview
Description
“N,N-Dimethyl-13C2-formamide” is a chemical compound with the linear formula HCON(13CH3)2 . It is also known as “13C Labeled N,N,-dimethylformamide” or "DMF-13C2" . The compound has a molecular weight of 75.08 .
Molecular Structure Analysis
The molecular structure of “N,N-Dimethyl-13C2-formamide” consists of a formamide group (HCON) attached to two methyl groups (13CH3) . The InChI string for this compound is 1S/C3H7NO/c1-4(2)3-5/h3H,1-2H3/i1+1,2+1 .
Chemical Reactions Analysis
“N,N-Dimethyl-13C2-formamide” is frequently used as an aprotic solvent in chemical transformations . It can play three important roles in organic chemistry: as a reagent, a catalyst, and a stabilizer . The specific chemical reactions involving “N,N-Dimethyl-13C2-formamide” are not detailed in the search results.
Physical And Chemical Properties Analysis
“N,N-Dimethyl-13C2-formamide” has a boiling point of 153 °C and a melting point of -61 °C . It has a density of 0.970 g/mL at 25 °C . The refractive index n20/D is 1.431 .
Scientific Research Applications
Cyanation Reactions
The compound is also employed in cyanation reactions, where it acts as a source of cyanide ions. This is particularly useful in the synthesis of nitriles, which are precursors to many types of synthetic fibers, resins, and rubber compounds.
Each of these applications demonstrates the versatility of DMF as a reagent in scientific research, contributing to advancements in various fields such as pharmaceuticals, agrochemicals, and materials science. The use of isotopically labeled DMF, such as N,N-Dimethyl-13C2-formamide, is especially valuable in tracing the incorporation of its atoms into complex molecules, which is beneficial for mechanistic studies and the development of new synthetic methodologies .
Safety and Hazards
“N,N-Dimethyl-13C2-formamide” is classified as a flammable liquid (Category 3), and it can cause harm if in contact with skin or if inhaled . It can cause serious eye irritation and may damage fertility or the unborn child . Protective measures such as wearing gloves, protective clothing, eye protection, and respiratory protection are recommended when handling this compound .
Mechanism of Action
Target of Action
N,N-Dimethyl-13C2-formamide, also known as DMF-13C2, is a variant of N,N-Dimethylformamide (DMF) where two of the hydrogen atoms are replaced with Carbon-13 isotopes Dmf, its non-isotopic counterpart, is known to interact with a variety of biological targets, participating in numerous chemical reactions .
Mode of Action
Dmf is known to act as a nucleophilic or electrophilic reagent, delivering its own h, c, n, and o atoms for the synthesis of a variety of compounds . It can participate in a wide array of reactions, including amination, amidation, formylation, cyanation, insertion, and cyclization .
Biochemical Pathways
DMF-13C2 is likely to affect similar biochemical pathways as DMF. DMF is known to participate in a rich array of reactions, delivering its own H, C, N, and O atoms for the synthesis of various compounds . For instance, under aerobic conditions, DMF can mediate the cyanation of (hetero)arenes .
Result of Action
Dmf is known to participate in a variety of reactions, contributing its own h, c, n, and o atoms for the synthesis of various compounds . This suggests that DMF-13C2 may have similar effects, albeit with the incorporation of the Carbon-13 isotope.
Action Environment
Factors such as temperature, ph, and the presence of other reactants can influence the reactivity and stability of similar compounds .
properties
IUPAC Name |
N,N-di((113C)methyl)formamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7NO/c1-4(2)3-5/h3H,1-2H3/i1+1,2+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMXDDKWLCZADIW-ZDOIIHCHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH3]N([13CH3])C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90480216 |
Source
|
| Record name | N,N-Dimethyl-13C2-formamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90480216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
75.079 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Dimethyl-13C2-formamide | |
CAS RN |
117880-10-1 |
Source
|
| Record name | N,N-Dimethyl-13C2-formamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90480216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 117880-10-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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